Cas no 1692210-39-1 (tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate)

• Product Name: tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate
• CAS No: 1692210-39-1
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5824247
• PubChem ID: 165803705
• Update Time: 2025-05-24

tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate
• EN300-1295028
• tert-butyl N-[4-amino-3-(cyclopropylmethoxy)phenyl]carbamate
• 1692210-39-1

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(18)17-11-6-7-12(16)13(8-11)19-9-10-4-5-10/h6-8,10H,4-5,9,16H2,1-3H3,(H,17,18)
• InChI Key： NMYFUNQYVXEOBQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1N)NC(=O)OC(C)(C)C)CC1CC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate (CAS No. 1692210-39-1)

tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate (CAS No. 1692210-39-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyclopropylmethoxy and tert-butyl carbamate functional groups, has garnered significant attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

The molecular structure of tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate features a phenyl ring substituted with an amino group and a cyclopropylmethoxy moiety, further protected by a tert-butyl carbamate group. This structural arrangement provides both stability and reactivity, making it a versatile building block in organic synthesis. The presence of the cyclopropyl ring is noteworthy, as this motif is increasingly prevalent in modern medicinal chemistry due to its ability to modulate pharmacokinetic properties.

Recent trends in pharmaceutical research have highlighted the growing importance of carbamate-protected anilines like this compound. Scientists are exploring its use in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics. The tert-butyl protecting group offers advantages in synthetic routes, allowing for selective deprotection under mild conditions, which is crucial for multi-step synthesis in drug development pipelines.

From a synthetic chemistry perspective, 1692210-39-1 represents an interesting case study in protective group strategy. The combination of amino and methoxy functionalities on the aromatic ring, along with the carbamate protection, demonstrates sophisticated molecular design. This has led to increased patent activity surrounding derivatives of this compound, particularly in areas addressing unmet medical needs in oncology and central nervous system disorders.

The compound's physicochemical properties have been the subject of several recent investigations. Its moderate lipophilicity (predicted LogP ~2.5) and molecular weight (~278 g/mol) place it within the desirable range for drug-like molecules according to Lipinski's rule of five. These characteristics, combined with its cyclopropyl moiety's known effects on metabolic stability, make it particularly valuable for medicinal chemistry applications where bioavailability optimization is crucial.

In the context of green chemistry initiatives, synthetic routes to tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate have evolved to incorporate more sustainable practices. Recent literature describes improved methods for introducing the cyclopropylmethoxy group while minimizing hazardous byproducts. These advancements align with the pharmaceutical industry's growing emphasis on environmentally friendly synthetic methodologies without compromising yield or purity.

Analytical characterization of CAS 1692210-39-1 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography when crystalline forms are obtainable. The compound's purity profile is particularly important given its pharmaceutical applications, with most commercial suppliers offering material with ≥95% purity. Specialized analytical methods have been developed to quantify potential impurities that might arise during its synthesis or storage.

The commercial availability of tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate has expanded in recent years, reflecting its growing importance in chemical research. Multiple specialty chemical suppliers now list this compound in their catalogs, often with custom synthesis options for bulk quantities. This availability has facilitated its adoption across academic and industrial research settings, particularly in organizations focused on innovative drug discovery programs.

Looking forward, the scientific community anticipates continued interest in 1692210-39-1 and related structures. Emerging research areas such as targeted protein degradation and covalent inhibitor design may create new applications for this chemical scaffold. The compound's modular nature allows for diverse structural modifications, positioning it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology.

From a regulatory perspective, tert-butyl N-4-amino-3-(cyclopropylmethoxy)phenylcarbamate is generally regarded as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult current regulations in their jurisdiction and implement appropriate safety measures when handling this or any chemical substance. Proper personal protective equipment and standard laboratory protocols are recommended for all work involving this compound.